Cas no 675582-57-7 (Benzene, 1-methoxy-4-[1-(2-propynyloxy)-2-propynyl]- (9CI))

• Product Name: Benzene, 1-methoxy-4-[1-(2-propynyloxy)-2-propynyl]- (9CI)
• CAS No: 675582-57-7
• MF: C₁₃H₁₂O₂
• MW: 200.233183860779
• CID: 1022763
• PubChem ID: 45091655
• Update Time: 2025-04-20

Benzene, 1-methoxy-4-[1-(2-propynyloxy)-2-propynyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methoxy-4-[1-(2-propynyloxy)-2-propynyl]- (9CI)
• 1-methoxy-4-(1-prop-2-ynoxyprop-2-ynyl)benzene
• DTXSID40666881
• 675582-57-7
• 1-Methoxy-4-{1-[(prop-2-yn-1-yl)oxy]prop-2-yn-1-yl}benzene
• BENZENE, 1-METHOXY-4-[1-(2-PROPYNYLOXY)-2-PROPYNYL]-
• DB-273915

• Inchi： 1S/C13H12O2/c1-4-10-15-13(5-2)11-6-8-12(14-3)9-7-11/h1-2,6-9,13H,10H2,3H3
• InChI Key： DCFRBENGMVMYMT-UHFFFAOYSA-N
• SMILES： O(CC#C)C(C#C)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 200.084
• Monoisotopic Mass: 200.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• XLogP3: 2